Cas no 1049369-58-5 (2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide
• CAS No: 1049369-58-5
• MF: C₂₀H₂₃F₂N₃O₂
• MW: 375.412331819534
• CID: 5954450
• PubChem ID: 42266715
• Update Time: 2025-05-19

2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide
• 2-(4-fluorophenoxy)-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)acetamide
• 1049369-58-5
• AKOS024504169
• 2-(4-fluorophenoxy)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]acetamide
• CCG-281059
• F5264-0318

• Inchi： 1S/C20H23F2N3O2/c21-16-1-5-18(6-2-16)25-13-11-24(12-14-25)10-9-23-20(26)15-27-19-7-3-17(22)4-8-19/h1-8H,9-15H2,(H,23,26)
• InChI Key： XQCSYRPUIKFWTG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(COC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 375.17583331g/mol
• Monoisotopic Mass: 375.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide

Introduction to 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049369-58-5) in Modern Pharmaceutical Research

2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide, identified by its CAS number 1049369-58-5, represents a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine substituents and piperazine moieties in its structure suggests a high degree of molecular complexity, which is often associated with enhanced pharmacological activity and selectivity.

The compound's core structure consists of an acetamide moiety linked to a fluoro-phenoxy group, further connected to a piperazine-based side chain. This arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for functionalization and derivatization. In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The incorporation of fluorine atoms into drug molecules has been extensively studied for its ability to modulate electronic and steric effects, thereby influencing receptor interactions.

One of the most compelling aspects of 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide is its potential as a scaffold for developing drugs targeting central nervous system (CNS) disorders. Piperazine derivatives are well-known for their role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of two fluorine atoms in the aromatic ring further enhances the compound's pharmacological profile, making it a promising candidate for further investigation. Current research indicates that such fluorinated piperazine compounds exhibit significant promise in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In the context of drug discovery, the synthesis and characterization of 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide have been subjects of considerable interest. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and condensation processes, have been pivotal in achieving the desired structure. Additionally, computational chemistry approaches have played a crucial role in predicting and optimizing the compound's properties before experimental validation.

The pharmacological evaluation of 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide has revealed intriguing findings that underscore its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits robust binding affinity to various neurotransmitter receptors, including serotonin 5-HT1A and dopamine D2 receptors. These interactions are critical for modulating neuronal activity and have implications for treating CNS-related disorders. Furthermore, the compound's ability to cross the blood-brain barrier has been noted as a significant advantage, as it ensures effective delivery to target sites within the brain.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in enhancing drug-like properties. The fluorine atoms in 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide contribute to increased lipophilicity and metabolic stability, which are essential factors for drug efficacy and duration of action. These properties make the compound an attractive candidate for further development into a clinical candidate. Moreover, fluorine substitution can influence electronic distributions within the molecule, leading to improved binding interactions with biological targets.

The structural features of 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide also suggest potential applications beyond CNS disorders. Its dual functionality—comprising both an acetamide group and a piperazine moiety—provides a versatile platform for designing molecules with multiple mechanisms of action. This characteristic is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches. For instance, combinations targeting both serotonin and dopamine systems could offer synergistic benefits in treating conditions such as depression or schizophrenia.

As research continues to evolve, new methodologies for evaluating drug candidates are being developed to ensure faster and more accurate assessments of their therapeutic potential. High-throughput screening (HTS) techniques combined with machine learning algorithms have enabled researchers to rapidly test thousands of compounds against various biological targets. In this regard, 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide has been subjected to rigorous testing using these advanced approaches, providing valuable insights into its pharmacological profile.

The synthesis and optimization of 2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide also involve considerations regarding scalability and cost-effectiveness. Industrial-scale production requires efficient synthetic routes that minimize waste and maximize yield while adhering to regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in developing sustainable synthetic methodologies that align with green chemistry principles.

In conclusion,2-(4-fluorophenoxy)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049369-58-5) stands as a testament to the ongoing advancements in pharmaceutical chemistry. Its complex structure, characterized by fluoro-phenoxy and piperazine functionalities, holds significant promise for addressing various therapeutic challenges, particularly those related to CNS disorders. As research progresses, this compound will continue to be scrutinized for its potential as a lead molecule, contributing to the development of novel treatments that improve patient outcomes worldwide.